Cas no 621-03-4 (2-Cyano-N-phenylacetamide)
2-Cyano-N-phenylacetamide structure
Product Name:2-Cyano-N-phenylacetamide
CAS No:621-03-4
MF:C9H8N2O
MW:160.17262172699
MDL:MFCD00019840
CID:515965
PubChem ID:253660595
Update Time:2025-04-19
2-Cyano-N-phenylacetamide Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,2-cyano-N-phenyl-
- 2-Cyanoacetanilide
- 2-cyano-N-phenylacetamide
- phenylcarbamoyl-acetonitrile
- Acetamide, 2-cyano-N-phenyl-
- N-Phenylcyanoacetamide
- 2-cyano-N-phenyl-acetamide
- alpha-Cyanoacetanilide
- Acetanilide, 2-cyano-
- Cyanoacetic acid anilide
- cyanoacetanilide
- 2-Cycno-N-phenylacetamide
- XCTQPMCULSZKLT-UHFFFAOYSA-N
- NSC6313
- 2-cyano-acetanilide
- N-phenyl cyanoacetamide
- .alpha.-Cyanoacetanilide
- Maybridge1_001575
- N-Phenyl-2-cyanoacetamide
- Acetamide,2-cyano-N-phe
- CCG-52742
- SR-01000641954-1
- AKOS000313651
- CHEMBL3334609
- MFCD00019840
- PD138944
- SCHEMBL1260216
- DTXCID4043222
- Z56813510
- 621-03-4
- ALBB-030303
- DB-054063
- SB75769
- 9B-046
- EN300-01325
- NSC 6313
- CS-0150044
- 7EXD3TBU3Z
- NS00034916
- HMS545P13
- SY043058
- EINECS 210-666-6
- C2894
- NSC-6313
- DTXSID0060727
- STK398313
- 2-Cyano-N-phenylacetamide
-
- MDL： MFCD00019840
- Inchi： 1S/C9H8N2O/c10-7-6-9(12)11-8-4-2-1-3-5-8/h1-5H,6H2,(H,11,12)
- InChI Key： XCTQPMCULSZKLT-UHFFFAOYSA-N
- SMILES： O=C(CC#N)NC1C=CC=CC=1
Computed Properties
- Exact Mass: 160.06400
- Monoisotopic Mass: 160.063663
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.6
- Topological Polar Surface Area: 52.9
Experimental Properties
- Color/Form: Yellow crystalline powder
- Density: 1.1846 (rough estimate)
- Melting Point: 198.0 to 202.0 deg-C
- Boiling Point: 401.8°C at 760 mmHg
- Flash Point: 196.8±24.0 °C
- Refractive Index: 1.5570 (estimate)
- PSA: 52.89000
- LogP: 1.61178
- Solubility: Not determined
2-Cyano-N-phenylacetamide Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H302+H312+H332-H315-H319
- Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
- Hazard Category Code： 20/21/22
- Safety Instruction： S24/25
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22
- Storage Condition：Sealed in dry,Room Temperature
2-Cyano-N-phenylacetamide Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-Cyano-N-phenylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM254091-500g |
2-Cyano-N-phenylacetamide |
621-03-4 | 97% | 500g |
$886 | 2022-06-10 | |
| Apollo Scientific | OR33320-1g |
2-Cyano-N-phenylacetamide |
621-03-4 | 98% | 1g |
£17.00 | 2025-03-21 | |
| Apollo Scientific | OR33320-5g |
2-Cyano-N-phenylacetamide |
621-03-4 | 98% | 5g |
£18.00 | 2025-03-21 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C843020-250mg |
2-Cyano-N-phenylacetamide |
621-03-4 | 97% | 250mg |
￥46.00 | 2022-09-29 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C843020-5g |
2-Cyano-N-phenylacetamide |
621-03-4 | 97% | 5g |
￥286.00 | 2022-09-29 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C843020-25g |
2-Cyano-N-phenylacetamide |
621-03-4 | 97% | 25g |
￥1,168.00 | 2022-09-29 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C843020-1g |
2-Cyano-N-phenylacetamide |
621-03-4 | 97% | 1g |
￥106.00 | 2022-09-29 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-KP633-5g |
2-Cyano-N-phenylacetamide |
621-03-4 | 98% | 5g |
453.0CNY | 2021-07-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-KP633-1g |
2-Cyano-N-phenylacetamide |
621-03-4 | 98% | 1g |
121.0CNY | 2021-07-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-KP633-200mg |
2-Cyano-N-phenylacetamide |
621-03-4 | 98% | 200mg |
60.0CNY | 2021-07-16 |
2-Cyano-N-phenylacetamide Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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